molecular formula C14H17NO3 B8276149 Benzyl (R)-2-methyl-5-oxopiperidine-1-carboxylate

Benzyl (R)-2-methyl-5-oxopiperidine-1-carboxylate

Cat. No.: B8276149
M. Wt: 247.29 g/mol
InChI Key: ZIKKQYFXMMDLJG-LLVKDONJSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl (R)-2-methyl-5-oxopiperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H17NO3

Molecular Weight

247.29 g/mol

IUPAC Name

benzyl (2R)-2-methyl-5-oxopiperidine-1-carboxylate

InChI

InChI=1S/C14H17NO3/c1-11-7-8-13(16)9-15(11)14(17)18-10-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3/t11-/m1/s1

InChI Key

ZIKKQYFXMMDLJG-LLVKDONJSA-N

Isomeric SMILES

C[C@@H]1CCC(=O)CN1C(=O)OCC2=CC=CC=C2

Canonical SMILES

CC1CCC(=O)CN1C(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of oxalyl chloride (13.17 mL, 0.150 mol) in CH2Cl2 (250 mL) at −78° C. was added DMSO (14.23 mL, 0.201 mol) dropwise. The reaction was aged for 20 min at −78° C., then ±Benzyl trans-5-hydroxy-2-methylpiperidine-1-carboxylate (25.0 g, 0.100 mol) was added dropwise over 10 min and aged for an additional 10 min before triethylamine (41.9 mL, 0.301 mol) was added dropwise over 5 min at −78° C. The reaction was warmed to room temperature, then quenched with addition of half-saturated, aqueous NaHCO3 and additional CH2Cl2. The layers were separated, and the organics were dried with MgSO4 and concentrated. The crude material was purified by silica gel gradient chromatography (0-50% ethyl acetate in hexanes), providing ±benzyl 2-methyl-5-oxopiperidine-1-carboxylate.
Quantity
13.17 mL
Type
reactant
Reaction Step One
Name
Quantity
14.23 mL
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step Two
Quantity
41.9 mL
Type
reactant
Reaction Step Three

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